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Compound of Interest

Compound Name: JBJ-04-125-02

Cat. No.: B3028435 Get Quote

Disclaimer: Specific disposal procedures for JBJ-04-125-02 are not readily available in public

documentation. The following guidelines are based on general best practices for the disposal of

hazardous laboratory chemical waste. Researchers, scientists, and drug development

professionals must consult their institution's Environmental Health and Safety (EHS)

department for specific protocols and to ensure full compliance with all applicable federal,

state, and local regulations.

Immediate Safety and Logistical Information
Proper disposal of laboratory chemicals is crucial for personnel safety and environmental

protection. For a potent, mutant-selective EGFR allosteric inhibitor like JBJ-04-125-02, which is

used in cancer research, it should be treated as a hazardous waste unless explicitly

determined otherwise by a Safety Data Sheet (SDS) or your institution's EHS department.

Key Principles of Chemical Waste Management:

Waste Minimization: Whenever possible, seek ways to minimize the quantity of waste

generated.

Segregation: Never mix different waste streams unless explicitly permitted by your

institution's EHS department.[1] Incompatible chemicals can react violently or produce toxic

gases.[2]
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Labeling: All waste containers must be clearly labeled with a "Hazardous Waste" tag as soon

as waste accumulation begins.[1]

Storage: Store chemical waste in a designated Satellite Accumulation Area (SAA) at or near

the point of generation.[3]

Container Integrity: Use appropriate, leak-proof containers with secure, screw-on caps.[2][4]

The original container is often the best choice if it is in good condition.[2]

Quantitative Data Summary for General Chemical
Waste Disposal
The following table summarizes key quantitative limits and timelines often associated with the

temporary storage of hazardous waste in a laboratory setting. These are general guidelines

and may vary by jurisdiction.

Parameter Guideline

Liquid Waste Container Fill Level
Do not fill beyond 90% capacity to allow for

expansion and prevent spills.[5]

Storage Time Limit in SAA

Up to 90 or 180 days, depending on the

generator's status, after which it must be

transported to a licensed disposal facility.[4][5]

Maximum Accumulation Volume
Up to 55 gallons of any single hazardous waste

stream may be accumulated in an SAA.[4]

Acutely Hazardous Waste Limit
1 quart of acutely hazardous waste is the

maximum that can be accumulated.

Empty Container Residue

No more than 1 inch of residue, or 3% by weight

for containers less than 110 gallons, can remain

for the container to be considered "empty" under

federal regulations.[6]
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Experimental Protocol: General Disposal of Solid
and Liquid Chemical Waste
The following is a step-by-step guide for the proper disposal of a chemical compound like JBJ-
04-125-02.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant

gloves, lab coat.

Designated hazardous waste container (compatible material, leak-proof, with a screw-on

cap).

"Hazardous Waste" label/tag.

Secondary containment bin.

Spill kit.

Procedure for Solid Waste (e.g., unused JBJ-04-125-02 powder):

Characterize the Waste: Treat JBJ-04-125-02 as a toxic solid chemical waste.

Container Selection: If possible, use the original manufacturer's container for disposal.[4] If

not available, use a clearly labeled, compatible, and sealable container.

Labeling: Affix a "Hazardous Waste" tag to the container before adding any waste. Fill in all

required information (e.g., generator name, room number, chemical name "JBJ-04-125-02",

and concentration).

Storage: Place the sealed container in a designated and properly labeled secondary

containment bin within your laboratory's Satellite Accumulation Area. Ensure it is segregated

from incompatible waste types like acids and bases.[2]

Waste Collection: Once the container is full or the accumulation time limit is approaching,

request a pickup from your institution's EHS department.
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Procedure for Liquid Waste (e.g., solutions containing JBJ-04-125-02):

Characterize the Waste: Identify all components of the liquid waste (e.g., JBJ-04-125-02 and

any solvents used).

Segregation: Do not mix halogenated and non-halogenated solvent waste unless permitted.

[1]

Container Selection: Use a designated, compatible, and leak-proof liquid waste container

with a secure screw-on cap.

Labeling: Clearly label the container with a "Hazardous Waste" tag, listing all chemical

constituents and their approximate percentages.

Accumulation: Add waste to the container, ensuring the cap is securely closed after each

addition. Do not overfill.

Storage: Store the liquid waste container in a secondary containment bin in your designated

SAA to prevent spills.[4]

Waste Collection: When the container is full or ready for disposal, arrange for collection by

your institution's EHS personnel.
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General Workflow for Laboratory Chemical Waste Management
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Caption: General workflow for laboratory chemical waste management.
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Decision Workflow for Empty Chemical Container Disposal
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Caption: Decision workflow for empty chemical container disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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